Cas no 1412904-86-9 (3-(trifluoroMethyl)-4-iodopyridine)

• Product Name: 3-(trifluoroMethyl)-4-iodopyridine
• CAS No: 1412904-86-9
• MF: C₆H₃F₃IN
• MW: 272.9944
• MDL: MFCD26516644
• CID: 4552715
• PubChem ID: 23436872
• Update Time: 2025-06-09

3-(trifluoroMethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoroMethyl)-4-iodopyridine
• 1412904-86-9
• AS-54461
• s10240
• SYAWHDBSDQNOJT-UHFFFAOYSA-N
• MFCD26516644
• 4-iodo-3-(trifluoromethyl)pyridine
• CS-0446185
• DB-094881
• AKOS025396408
• SCHEMBL5700139

• MDL： MFCD26516644
• Inchi： InChI=1S/C6H3F3IN/c7-6(8,9)4-3-11-2-1-5(4)10/h1-3H
• InChI Key： SYAWHDBSDQNOJT-UHFFFAOYSA-N
• SMILES： C1=CN=CC(=C1I)C(F)(F)F

Computed Properties

• Exact Mass: 272.92623g/mol
• Monoisotopic Mass: 272.92623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(trifluoroMethyl)-4-iodopyridine

3-(Trifluoromethyl)-4-iodopyridine: A Comprehensive Overview

The compound 3-(trifluoromethyl)-4-iodopyridine, with the CAS number 1412904-86-9, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl group at the 3-position and an iodine atom at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 3-(trifluoromethyl)-4-iodopyridine as a versatile intermediate in the construction of complex heterocyclic compounds. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Stille couplings, has been extensively explored. These reactions are pivotal in the synthesis of biologically active molecules, including those with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel pyridine derivatives that exhibit promising anti-inflammatory and anticancer activities.

The synthesis of 3-(trifluoromethyl)-4-iodopyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of a trifluoromethylpyridine derivative using electrophilic iodination methods. The choice of reagents and solvents plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, 3-(trifluoromethyl)-4-iodopyridine has found utility in the development of advanced materials, particularly in the field of optoelectronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other related devices. Researchers have reported that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for its integration into next-generation display technologies.

Beyond its material science applications, 3-(trifluoromethyl)-4-iodopyridine has also been investigated for its role in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with particular emphasis on its influence on reaction selectivity and turnover numbers. These studies underscore its potential as a valuable tool in asymmetric catalysis, where precise control over reaction outcomes is essential.

The environmental impact of synthesizing and using 3-(trifluoromethyl)-4-iodopyridine is another area of active research. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions and recyclable catalysts are being explored as sustainable alternatives to traditional methods.

In conclusion, 3-(trifluoromethyl)-4-iodopyridine stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an even more prominent role in advancing both scientific understanding and technological development.